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Compound of Interest

Compound Name: GSK329

Cat. No.: B15611421

For laboratory professionals engaged in drug discovery and development, the responsible
management and disposal of chemical compounds are paramount to ensuring a safe research
environment and maintaining environmental compliance. This guide provides detailed, step-by-
step procedures for the proper disposal of GSK329, a potent and selective TNNI3K inhibitor.
While a specific Safety Data Sheet (SDS) with explicit disposal instructions for GSK329 is not
publicly available, the following protocols are based on established best practices for the
disposal of potent, biologically active research chemicals and urea-based compounds.

It is imperative that all disposal activities comply with local, state, and federal regulations, in
addition to your institution's specific Environmental Health and Safety (EHS) protocols.

Summary of GSK329 Properties for Safe Handling and
Disposal

The following table summarizes key data for GSK329 relevant to its handling and disposal.
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Parameter Guideline Citation
Chemical Name GSK329

Molecular Formula C19H14CI2F3N502

Molecular Weight 472.25 g/mol

Physical State Solid

Soluble in DMSO (up to 100

Solubility mM) and ethanol (up to 20
mM).
Storage Store at -20°C.

Waste Classification

Should be treated as

hazardous chemical waste.

Incompatible Materials

Strong oxidizing agents.

Personal Protective Equipment
(PPE)

Chemical safety goggles, nitrile
gloves, and a fully-buttoned

lab coat.

Experimental Protocols: Step-by-Step Disposal

Procedures

The proper disposal of GSK329 requires segregating waste into three distinct streams: unused

or expired solid compound, solutions containing GSK329, and contaminated laboratory

materials.

Disposal of Unused or Expired Solid GSK329

This procedure applies to the original compound in its solid, powdered form.

o Step 1: Containerization Place the original vial or container of solid GSK329 into a larger,

sealable, and chemically compatible waste container (e.g., a polyethylene container).[2] This

secondary containment prevents accidental release.
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o Step 2: Labeling The outer container must be clearly and securely labeled. As soon as the
waste is added, affix a "Hazardous Waste" label.[1] The label must include:

The chemical name: "GSK329"

[e]

The words "Hazardous Waste"

o

[¢]

The approximate quantity of the compound

The date the waste was first added to the container

o

o Step 3: Storage Store the labeled waste container in a designated, well-ventilated hazardous
waste accumulation area. Ensure it is stored away from incompatible materials, particularly
strong oxidizing agents.[1]

o Step 4: Final Disposal Arrange for the collection of the waste container by your institution's
EHS office or a licensed hazardous waste disposal contractor. Complete any required
chemical waste collection forms as per your institution's procedures.[2]

Disposal of GSK329 Solutions

This procedure applies to solutions of GSK329, typically in solvents like DMSO or ethanol.

e Step 1: Waste Collection Collect all solutions containing GSK329 in a dedicated, sealed, and
shatter-proof waste container that is compatible with the solvent used. Never mix different
solvent wastes unless explicitly permitted by your EHS office.

o Step 2: Labeling Label the waste container as "Hazardous Waste" and clearly identify its
contents, including:

The chemical name: "GSK329"

o

[¢]

The solvent used (e.g., "in DMSQO")

o

The approximate concentration of GSK329

An estimate of the volume of the solution

[e]
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o Step 3: Storage Store the liquid waste container in a designated hazardous waste area with
appropriate secondary containment to prevent spills.

o Step 4: Final Disposal Contact your institution's EHS office to schedule a pickup for the
hazardous liquid waste. Do not pour any solution containing GSK329 down the drain.

Disposal of Contaminated Materials

This procedure applies to any materials that have come into contact with GSK329, such as
gloves, pipette tips, weighing papers, and bench paper.

o Step 1: Segregation Collect all solid materials contaminated with GSK329 in a dedicated,
sealed plastic bag or a lined, sealable container.

o Step 2: Labeling Label the bag or container as "Hazardous Waste - Solid" and specify
"Contaminated with GSK329."

o Step 3: Disposal Dispose of this solid waste through your institution's hazardous waste
program. Do not place these materials in the regular or biohazardous trash.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow and key decision points for the proper disposal
of GSK329.
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Prerequisites Compliance Check

Disposal Actions
Label as 'Hazardous Waste' | o Contact EHS for Pickup
with Chemical Name & Date and Final Disposal

Wear Appropriate PPE:
- Safety Goggles || _
- Nitrile Gloves

- Lab Coat

Store in Designated
EHS Waste Area

Collect Waste
in Compatible Container

Segregate from
Incompatible Materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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